Cas no 1024574-54-6 (5-Ethyl-2-(((5-methylisoxazol-3-YL)amino)methylene)cyclohexane-1,3-dione)

• Product Name: 5-Ethyl-2-(((5-methylisoxazol-3-YL)amino)methylene)cyclohexane-1,3-dione
• CAS No: 1024574-54-6
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• MDL: MFCD00169992
• CID: 5036075
• Update Time: 2026-02-28

5-Ethyl-2-(((5-methylisoxazol-3-YL)amino)methylene)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-ETHYL-2-(((5-METHYLISOXAZOL-3-YL)AMINO)METHYLENE)CYCLOHEXANE-1,3-DIONE
• 5-ethyl-2-{[(5-methyl-1,2-oxazol-3-yl)amino]methylidene}cyclohexane-1,3-dione
• 5-Ethyl-2-(((5-methylisoxazol-3-YL)amino)methylene)cyclohexane-1,3-dione

• MDL： MFCD00169992
• Inchi： 1S/C13H16N2O3/c1-3-9-5-11(16)10(12(17)6-9)7-14-13-4-8(2)18-15-13/h4,7,9,16H,3,5-6H2,1-2H3/b14-7+
• InChI Key： GZTSKQPDZPJSSQ-VGOFMYFVSA-N
• SMILES： OC1=C(/C=N/C2C=C(C)ON=2)C(CC(CC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 390
• XLogP3: 1.9
• Topological Polar Surface Area: 75.7

Additional information on 5-Ethyl-2-(((5-methylisoxazol-3-YL)amino)methylene)cyclohexane-1,3-dione

Introduction to 5-Ethyl-2-(((5-methylisoxazol-3-YL)amino)methylene)cyclohexane-1,3-dione (CAS No. 1024574-54-6) and Its Emerging Applications in Chemical Biology

5-Ethyl-2-(((5-methylisoxazol-3-YL)amino)methylene)cyclohexane-1,3-dione, identified by the CAS number 1024574-54-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of molecules characterized by a cyclohexane-1,3-dione core conjugated with an isoxazole moiety, which together with the ethyl and amino substituents, contributes to its multifaceted biological activities. The detailed structural framework of this molecule not only underscores its potential as a pharmacological agent but also opens up avenues for further exploration in drug discovery and molecular medicine.

The significance of 5-Ethyl-2-(((5-methylisoxazol-3-YL)amino)methylene)cyclohexane-1,3-dione lies in its ability to interact with biological targets in a highly specific manner. The presence of the isoxazole ring, a well-known scaffold in medicinal chemistry, suggests that this compound may exhibit properties such as anti-inflammatory, antimicrobial, or even anticancer effects. Recent studies have begun to elucidate the mechanisms by which such molecules exert their effects at the molecular level, providing insights into their potential therapeutic applications.

One of the most compelling aspects of 5-Ethyl-2-(((5-methylisoxazol-3-YL)amino)methylene)cyclohexane-1,3-dione is its structural versatility. The cyclohexane-1,3-dione moiety serves as a rigid scaffold that can be modulated through various chemical modifications to enhance binding affinity or selectivity towards specific biological targets. This flexibility has made it a valuable candidate for structure-based drug design, where computational methods are employed to predict how changes in the molecular structure will affect its biological activity.

In the realm of chemical biology, the integration of computational chemistry and high-throughput screening has revolutionized the process of identifying novel bioactive compounds. 5-Ethyl-2-(((5-methylisoxazol-3-YL)amino)methylene)cyclohexane-1,3-dione exemplifies this trend, as it has been utilized in virtual screening campaigns to identify potential inhibitors of key enzymes involved in metabolic pathways. Such inhibitors could have broad implications in treating metabolic disorders and other diseases associated with aberrant enzyme activity.

The synthesis of 5-Ethyl-2-(((5-methylisoxazol-3-YL)amino)methylene)cyclohexane-1,3-dione presents both challenges and opportunities for synthetic chemists. The complex connectivity of the molecule requires precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have made it possible to construct intricate molecular frameworks with greater ease than was previously possible. These advancements not only facilitate the production of 5-Ethyl-2-(((5-methylisoxazol-3-YL)amino)methylene)cyclohexane-1,3-dione but also enable the rapid generation of libraries of related compounds for further biological evaluation.

Recent research has highlighted the potential of 5-Ethyl-2-(((5-methylisoxazol-3-YL)amino)methylene)cyclohexane-1,3-dione as a tool for investigating signal transduction pathways. The molecule's ability to modulate the activity of enzymes such as kinases and phosphatases suggests that it could be used to dissect complex signaling networks. By studying how this compound affects cellular processes at the molecular level, researchers can gain valuable insights into disease mechanisms and identify new therapeutic targets.

The development of novel analytical techniques has also played a crucial role in characterizing 5-Ethyl-2-(((5-methylisoxazol-3-YL)amino)methylene)cyclohexane-1,3-dione and understanding its interactions with biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed information about the compound's structure and conformational dynamics. These data are essential for refining computational models and for designing experiments that probe its biological activity.

In conclusion, 5-Ethyl - 2 - ((( 5 - methyl isoxazole - 3 - YL ) amino ) methylene ) cyclohexane - 1 , 3 - dione ( CAS No . 1024574 - 54 - 6 ) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it an attractive molecule for developing new therapeutic agents. As research continues to uncover new aspects of its pharmacology, this compound is poised to make significant contributions to our understanding of disease processes and the development of innovative treatments.